1-Methylindolin-5-amine dihydrochloride

• IUPAC Name: 1-methyl-2,3-dihydroindol-5-amine;dihydrochloride
• InChI: InChI=1S/C9H12N2.2ClH/c1-11-5-4-7-6-8(10)2-3-9(7)11;;/h2-3,6H,4-5,10H2,1H3;2*1H
• InChI Key: JPOXHCBFVAKBSR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)N.Cl.Cl
• Molecular Formula: C9H14Cl2N2
• Molecular Weight: 221.12 g/mol
• CAS RN: 1240527-25-6

Description

“1-Methylindolin-5-amine dihydrochloride” is a chemical compound with the formula C9H14Cl2N2. It has a molecular weight of 221.13 g/mol. This compound is typically stored in an inert atmosphere at room temperature.

Physical And Chemical Properties Analysis

“1-Methylindolin-5-amine dihydrochloride” has a number of physical and chemical properties. It has a high GI absorption and is BBB permeant. It is also a P-gp substrate and a CYP3A4 inhibitor. Its Log Kp (skin permeation) is -5.52 cm/s. It has a Lipophilicity Log Po/w (iLOGP) of 0.0, Log Po/w (XLOGP3) of 3.0, Log Po/w (WLOGP) of 2.49, Log Po/w (MLOGP) of 2.0, and Log Po/w (SILICOS-IT) of 1.34.

Scientific Research Applications

• Chemical Synthesis and Characterization

  • 1-Amino-2-methylindoline, a compound closely related to 1-Methylindolin-5-amine dihydrochloride, has been utilized in the synthesis of new heterocyclic derivatives, particularly in the formation of 1-amino-2-methylindole and azo(2-methyl)indoline. These derivatives are characterized using various analytical methods, contributing to our understanding of indolic aminonitrenes and diaziridine intermediates (Peyrot et al., 2001).

• Electrochemical Studies

  • The electrochemical reduction of N-nitrosamines, such as 1-nitroso 2-methylindoline, a compound related to 1-Methylindolin-5-amine dihydrochloride, has been studied. This research offers insights into the reduction mechanisms in acidic media, contributing to our understanding of the chemical behavior of similar compounds (Jacob, Moinet, & Tallec, 1982).

• Synthesis Optimization

  • Research on the synthesis of 1-amino-2-methylindoline via the Raschig process sheds light on reaction kinetics and optimization strategies. This is directly relevant to the synthesis and application of 1-Methylindolin-5-amine dihydrochloride in scientific research, particularly in increasing yield and efficiency (Elkhatib et al., 2002).

• Antioxidant Activity Studies

  • Novel compounds synthesized from 1-methylindoline derivatives have been screened for antioxidant activities. This indicates the potential use of 1-Methylindolin-5-amine dihydrochloride derivatives in biomedical research, specifically in exploring antioxidant properties (Narajji, Karvekar, & Das, 2008).

• Enantioselective Synthesis

  • The compound has been used in enantioselective annulation processes to synthesize optically active cyclic tryptophan derivatives, which is important in the field of chiral chemistry and pharmaceuticals (Wu, Zheng, Wang, & Zhou, 2016).

• Exploration of Concurrent Chemical Reactions

  • Studies on the Raschig process involving 1-amino-2-methylindoline provide insights into parallel reactions and modeling, which are crucial for understanding the chemical properties and reactions of 1-Methylindolin-5-amine dihydrochloride (Elkhatib, Peyrot, Metz, Tenu, Elomar, & Delalu, 2002).

• Amine Conversion Studies

  • Conversion studies involving indoline and 2-methylindoline to indole and 2-methylindole offer valuable insights into the transformation possibilities of compounds like 1-Methylindolin-5-amine dihydrochloride (Keirs & Overton, 1987).

• Antimicrobial Activity Research

  • Research into the synthesis of novel 1,2,4-triazole derivatives, starting from related compounds, highlights the potential antimicrobial applications of derivatives of 1-Methylindolin-5-amine dihydrochloride (Bektaş et al., 2007).

Safety and Hazards

The safety signal word for “1-Methylindolin-5-amine dihydrochloride” is “Warning”. It has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Indole Derivatives and Their Biological Potential

Indole derivatives are bioactive aromatic compounds that have shown clinical and biological applications . They are found in many important synthetic drug molecules and bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives .

Biological Activities of Indole Derivatives

Indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This has created interest among researchers to synthesize a variety of indole derivatives .

Pharmacokinetics of Indole Derivatives

They can also be substrates for P-glycoprotein, a protein that pumps foreign substances out of cells . Some indole derivatives can inhibit CYP3A4, an important enzyme in drug metabolism .